N-[4-(aminosulfonyl)phenyl]-N-{[4-(propionylamino)phenyl]sulfonyl}propanamide

• IUPAC Name: N-[4-[propanoyl-(4-sulfamoylphenyl)sulfamoyl]phenyl]propanamide
• InChI: InChI=1S/C18H21N3O6S2/c1-3-17(22)20-13-5-9-16(10-6-13)29(26,27)21(18(23)4-2)14-7-11-15(12-8-14)28(19,24)25/h5-12H,3-4H2,1-2H3,(H,20,22)(H2,19,24,25)
• InChI Key: BMCDYZFNNFPTIR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)S(=O)(=O)N(C2=CC=C(C=C2)S(=O)(=O)N)C(=O)CC
• Molecular Formula: C18H21N3O6S2
• Molecular Weight: 439.5 g/mol

Description

N-[4-(aminosulfonyl)phenyl]-N-{[4-(propionylamino)phenyl]sulfonyl}propanamide, also known as NSC-743380, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer therapy. This compound has been shown to inhibit the activity of a class of enzymes known as histone deacetylases (HDACs), which play a critical role in regulating gene expression and cellular differentiation.

Mechanism of Action

N-[4-(aminosulfonyl)phenyl]-N-{[4-(propionylamino)phenyl]sulfonyl}propanamide inhibits the activity of HDACs by binding to the active site of these enzymes. HDACs are responsible for removing acetyl groups from histone proteins, which leads to the repression of gene expression. By inhibiting the activity of HDACs, this compound prevents the removal of acetyl groups from histone proteins, which leads to the activation of tumor suppressor genes and the repression of oncogenes.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. These effects are mediated by the activation of tumor suppressor genes and the repression of oncogenes. This compound has also been shown to inhibit the growth and metastasis of various types of cancer in preclinical models.

Advantages and Limitations for Lab Experiments

N-[4-(aminosulfonyl)phenyl]-N-{[4-(propionylamino)phenyl]sulfonyl}propanamide is a potent and selective inhibitor of HDACs, which makes it an attractive candidate for cancer therapy. However, like many other small molecule inhibitors, this compound has limitations in terms of its pharmacokinetic properties and toxicity. These limitations will need to be addressed in order to develop this compound into an effective cancer therapy.

Future Directions

There are several future directions for the study of N-[4-(aminosulfonyl)phenyl]-N-{[4-(propionylamino)phenyl]sulfonyl}propanamide. One area of research is the development of more potent and selective inhibitors of HDACs. Another area of research is the identification of biomarkers that can predict the response of cancer cells to this compound. Finally, there is a need for clinical trials to evaluate the safety and efficacy of this compound in cancer patients.

Scientific Research Applications

N-[4-(aminosulfonyl)phenyl]-N-{[4-(propionylamino)phenyl]sulfonyl}propanamide has been extensively studied for its potential applications in cancer therapy. HDACs play a critical role in regulating gene expression and cellular differentiation, and their dysregulation has been implicated in the development and progression of various types of cancer. By inhibiting the activity of HDACs, this compound has been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells.